Cas no 1213954-33-6 ((S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine)

(S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine structure
1213954-33-6 structure
Product Name:(S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine
CAS No:1213954-33-6
MF:C10H12F3NO
MW:219.203593254089
CID:5018949
Update Time:2023-08-24

(S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine
    • (1S)-1-[4-(trifluoromethoxy)phenyl]propan-1-amine
    • Inchi: 1S/C10H12F3NO/c1-2-9(14)7-3-5-8(6-4-7)15-10(11,12)13/h3-6,9H,2,14H2,1H3/t9-/m0/s1
    • InChI Key: ALSSGLWYMLSONR-VIFPVBQESA-N
    • SMILES: FC(OC1C=CC(=CC=1)[C@H](CC)N)(F)F

Computed Properties

  • Exact Mass: 219.087
  • Monoisotopic Mass: 219.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.2

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